Cas no 29579-11-1 (2-(Benzyloxy)benzamide)

2-(Benzyloxy)benzamide is a synthetic organic compound featuring a benzyl ether group attached to the ortho position of a benzamide core. This structure imparts unique reactivity and functional versatility, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The benzyloxy moiety enhances solubility in organic solvents, facilitating further derivatization, while the amide group offers hydrogen-bonding potential for targeted interactions. Its stability under mild conditions allows for flexible use in multi-step reactions. The compound is particularly useful in the development of bioactive molecules, where its scaffold can be modified to explore structure-activity relationships. High purity grades ensure consistent performance in research and industrial applications.
2-(Benzyloxy)benzamide structure
2-(Benzyloxy)benzamide structure
Product Name:2-(Benzyloxy)benzamide
CAS No:29579-11-1
MF:C14H13NO2
MW:227.258523702621
MDL:MFCD00025471
CID:259219
PubChem ID:296051
Update Time:2025-10-05

2-(Benzyloxy)benzamide Chemical and Physical Properties

Names and Identifiers

    • Benzamide,2-(phenylmethoxy)-
    • 2-(BENZYLOXY)BENZAMIDE
    • 2-phenylmethoxybenzamide
    • 2-(phenylmethoxy)benzamide
    • 2-benzyloxybenzamide
    • 2-Benzyloxy-benzamide
    • 2-Benzyloxy-benzoesaeure-amid
    • 2-benzyloxy-benzoic acid amide
    • AC1L6PIS
    • CHEMBL59956
    • NSC165831
    • ST4134868
    • SureCN718082
    • NSC-165831
    • DTXSID40304458
    • 29579-11-1
    • SCHEMBL718082
    • BS-16433
    • AKOS003406331
    • D83011
    • AO-080/43441749
    • Benzamide, 2-(phenylmethoxy)-
    • MFCD00025471
    • FT-0748313
    • Z25777178
    • EN300-6952573
    • benzylsalicylamide
    • CCG-284021
    • SB79582
    • CS-0161596
    • STK662044
    • DA-27830
    • 2-(Benzyloxy)benzamide
    • MDL: MFCD00025471
    • Inchi: 1S/C14H13NO2/c15-14(16)12-8-4-5-9-13(12)17-10-11-6-2-1-3-7-11/h1-9H,10H2,(H2,15,16)
    • InChI Key: HHKNJUHXNDIVFN-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1C(N)=O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 227.09469
  • Monoisotopic Mass: 227.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • Density: 1.178
  • Boiling Point: 405.3°Cat760mmHg
  • Flash Point: 200.2°C
  • Refractive Index: 1.604
  • PSA: 52.32
  • LogP: 3.06480

2-(Benzyloxy)benzamide Pricemore >>

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Additional information on 2-(Benzyloxy)benzamide

Compound CAS No. 29579-11-1: 2-(Benzyloxy)benzamide

The compound CAS No. 29579-11-1, commonly referred to as 2-(Benzyloxy)benzamide, is a significant organic chemical entity with diverse applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a benzamide moiety with a benzyloxy group, offering it distinctive chemical and physical properties. Recent advancements in synthetic methodologies and its utilization in drug discovery have further highlighted its importance in contemporary research.

The molecular structure of 2-(Benzyloxy)benzamide comprises a benzene ring substituted with an amide group at the para position and a benzyloxy group at the ortho position. This arrangement imparts the compound with enhanced stability and reactivity, making it a versatile building block in organic synthesis. The benzyloxy group contributes to the compound's solubility and bioavailability, while the amide functionality provides opportunities for further functionalization in drug design.

Recent studies have explored the potential of CAS No. 29579-11-1 as a precursor in the synthesis of bioactive molecules. For instance, researchers have utilized this compound to develop novel inhibitors for various enzyme targets, such as kinases and proteases, which are critical in disease pathways like cancer and neurodegenerative disorders. The ability of 2-(Benzyloxy)benzamide to undergo diverse transformations, including alkylation, acylation, and coupling reactions, has further expanded its utility in medicinal chemistry.

In addition to its role in drug discovery, CAS No. 29579-11-1 has found applications in the development of advanced materials. Its aromatic system and functional groups make it suitable for use in polymer synthesis and as a stabilizer in industrial processes. Recent breakthroughs in green chemistry have also led to the exploration of more sustainable methods for synthesizing this compound, reducing its environmental footprint while maintaining high yields.

The synthesis of 2-(Benzyloxy)benzamide typically involves multi-step reactions, starting from benzene derivatives and incorporating protective groups to ensure regioselectivity. Modern techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have significantly streamlined the production process, making it more efficient and scalable for industrial applications.

In conclusion, CAS No. 29579-11-1, or 2-(Benzyloxy)benzamide, stands as a pivotal compound in contemporary chemical research due to its structural versatility and wide-ranging applications. Ongoing research continues to uncover new avenues for its use, solidifying its position as an essential component in both academic and industrial settings.

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